Cas no 2229156-12-9 (4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one)

• Product Name: 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one
• CAS No: 2229156-12-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6070026
• PubChem ID: 165625930
• Update Time: 2025-05-25

4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one
• 4-[2-(3-fluorophenoxy)ethyl]pyrrolidin-2-one
• EN300-1779028
• 2229156-12-9

• Inchi： 1S/C12H14FNO2/c13-10-2-1-3-11(7-10)16-5-4-9-6-12(15)14-8-9/h1-3,7,9H,4-6,8H2,(H,14,15)
• InChI Key： WLIWMTTXPYLENQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1CC(NC1)=O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one

4-2-(3-Fluorophenoxy)Ethylpyrrolidin-2-One: A Comprehensive Overview

4-2-(3-Fluorophenoxy)ethylpyrrolidin-2-one (CAS No. 2229156-12-9) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a pyrrolidinone ring, which is a five-membered lactam, and a substituted phenoxy group, making it a versatile building block for various chemical transformations.

The pyrrolidinone core of this compound is known for its stability and ability to participate in various reactions, such as nucleophilic additions and ring-opening reactions. The presence of the 3-fluorophenoxy group introduces additional functionality, enhancing the compound's reactivity and making it suitable for applications in medicinal chemistry. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of neuroprotective agents and anti-inflammatory drugs.

One of the most notable aspects of 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been extensively studied in the context of nanoparticle formation and polymeric drug carriers, where the compound has shown promising results in improving therapeutic outcomes.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The pyrrolidinone ring's ability to act as a catalyst in certain organic reactions has been a focal point of recent studies. For instance, it has been used as a catalyst in the synthesis of complex molecules, demonstrating high efficiency and selectivity. This dual functionality—serving both as a building block and a catalyst—underscores its versatility in chemical synthesis.

The synthesis of 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one involves a multi-step process that typically begins with the preparation of the phenoxy group followed by cyclization to form the pyrrolidinone ring. Recent advancements in synthetic methodologies have enabled researchers to optimize this process, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental standpoint, the compound's biodegradability and eco-friendliness have also been subjects of interest. Studies have shown that under certain conditions, it can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic materials. This aspect is particularly relevant in the context of green chemistry initiatives aimed at reducing environmental impact.

In conclusion, 4-2-(3-fluorophenoxy)ethylpyrrolidin-2-one (CAS No. 2229156-12-9) is a multifaceted compound with applications spanning drug development, catalysis, and material science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to design novel molecules with enhanced biological activity and practical utility. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.